M410

  • This product is not intended for human or veterinary use. For research use only.
  • Catalog No. : S548142
  • CAS No. : unknown
  • Molecular Formula : C17H17Na2O7P
  • Molecular Weight : 410.27
  • Purity : >98% (or refer to the Certificate of Analysis)
  • Availability : Please inquire
  • Price : Please inquire
CAS Number

unknown

Product Name

M410

IUPAC Name

sodium (Z)-5-(3,5-dimethoxystyryl)-2-methoxyphenyl phosphate

Molecular Formula

C17H17Na2O7P

Molecular Weight

410.27

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

INCHI

InChI=1S/C17H19O7P.2Na/c1-21-14-8-13(9-15(11-14)22-2)5-4-12-6-7-16(23-3)17(10-12)24-25(18,19)20;;/h4-11H,1-3H3,(H2,18,19,20);;/q;2*+1/p-2/b5-4-;;

INCHI Key

IITOLTJSTUDQOB-WNCVTPEDSA-L

SMILES

O=P([O-])([O-])OC1=CC(/C=C\C2=CC(OC)=CC(OC)=C2)=CC=C1OC.[Na+].[Na+]

Solubility

Soluble in water, Soluble in DMSO.

Synonyms

M410; M-410; M 410.

Shell Life

>2 years if stored properly.

M410 is a vascular disrupting agent, which showed potent cytotoxic activity toward proliferating tumor cells and exhibited a similar cytotoxicity against multi-drug resistant (MDR) tumor cells. M410 inhibited bovine brain tubulin polymerization in a way similar to that of colchicine. In proliferating human umbilical vein endothelial cells (HUVECs), 20 nM of M410 induced cellular tubulin depolymerization within 4 h, which led to M phase arrest. M410 is a potent microtubule inhibitor that is cytotoxic, angiogenesis inhibiting and vascular targeting.

1: Cai YC, Zou Y, Ye YL, Sun HY, Su QG, Wang ZX, Zeng ZL, Xian LJ. Anti-tumor activity and mechanisms of a novel vascular disrupting agent, (Z)-3,4',5-trimethoxylstilbene-3'-O-phosphate disodium (M410). Invest New Drugs. 2011 Apr;29(2):300-11. doi: 10.1007/s10637-009-9366-x. Epub 2009 Dec 11. PubMed PMID: 20012336.

  
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